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Compound Name: Heptadecyl acrylate

Cat. No.: B13791135 Get Quote

An In-depth Technical Guide to Heptadecyl Acrylate for Researchers and Drug Development

Professionals

Heptadecyl acrylate is a long-chain alkyl acrylate monomer utilized in the synthesis of

polymers with tailored hydrophobic properties. Its molecular structure, featuring a C17 alkyl

chain, imparts significant hydrophobicity to polymers, making it a valuable component in

formulations for various fields, including materials science and potentially drug delivery. This

guide provides a comprehensive overview of its chemical identity, physicochemical properties,

synthesis, and analytical methods, with a focus on its relevance to research and development.

Chemical Identity and Properties
Heptadecyl acrylate, also known as heptadecyl 2-propenoate, is the ester of heptadecyl

alcohol and acrylic acid.[1][2] Its fundamental properties are summarized below.

Molecular Formula: C₂₀H₃₈O₂[1][3][4][5]

CAS Number: 28343-58-0[1][3][4]

Physicochemical Data
The physicochemical properties of heptadecyl acrylate are crucial for its application in

polymer science and formulation development. The following table summarizes key data,

primarily based on information for heptadecyl acrylate and its close structural analogs.
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Property Value

Molecular Weight 310.5 g/mol

Appearance Clear, colorless liquid

Density 0.87 g/cm³ at 25 °C

Boiling Point >174 °C

Melting Point < -100 °C

Flash Point 234 °C

Viscosity 11 mPa·s

Glass Transition Temp. (Tg) -72 °C

Water Solubility Insoluble (predicted)

(Data compiled from available information on Heptadecyl Acrylate and its analogs)

Synthesis of Heptadecyl Acrylate
The synthesis of heptadecyl acrylate is typically achieved through the esterification of

heptadecyl alcohol with an acrylic acid derivative. A general workflow for this process is

outlined below. The synthesis of long-chain alkyl acrylates can also be performed via

microwave-assisted direct melting esterification, which has been shown to significantly increase

the reaction rate for similar compounds like hexadecyl acrylate.

Experimental Workflow: Synthesis and Purification

Heptadecyl Alcohol
+ Acrylic Acid Derivative

Esterification Reaction
(Acid Catalyst, e.g., p-TSA)

Heat Reaction Quenching
(e.g., NaHCO3 solution)

Organic Phase Extraction
(e.g., with Ethyl Acetate)

Drying of Organic Phase
(e.g., with Na2SO4) Filtration Purification

(e.g., Column Chromatography)
Solvent Evaporation Heptadecyl Acrylate

Click to download full resolution via product page

A generalized workflow for the synthesis and purification of heptadecyl acrylate.

Illustrative Experimental Protocol: Esterification
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The following protocol is a generalized procedure for the synthesis of a long-chain alkyl

acrylate, which can be adapted for heptadecyl acrylate.

Materials:

Heptadecyl alcohol

Acryloyl chloride (or acrylic acid)

Anhydrous solvent (e.g., dichloromethane or toluene)

Acid scavenger (e.g., triethylamine, if using acryloyl chloride) or acid catalyst (e.g., p-

toluenesulfonic acid, if using acrylic acid)

Inhibitor of polymerization (e.g., hydroquinone)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Silica gel for column chromatography

Hexane and ethyl acetate for elution

Procedure:

In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen), dissolve

heptadecyl alcohol (1 equivalent) and a polymerization inhibitor in the anhydrous solvent.

If using acryloyl chloride, add the acid scavenger (1.1 equivalents). Cool the mixture in an ice

bath.

Slowly add acryloyl chloride (1.1 equivalents) dropwise to the stirred solution.

Allow the reaction to warm to room temperature and stir for several hours until completion,

which can be monitored by thin-layer chromatography (TLC).
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Quench the reaction by adding saturated sodium bicarbonate solution.

Separate the organic layer and wash it successively with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel, using a gradient of ethyl

acetate in hexane as the eluent, to yield pure heptadecyl acrylate.

Polymerization and Applications in Drug
Development
Heptadecyl acrylate is a monofunctional monomer that readily forms homopolymers and

copolymers through free-radical polymerization.[6] The long hydrophobic heptadecyl chain is a

key feature that influences the properties of the resulting polymers.

Copolymers of heptadecyl acrylate can be prepared with a variety of other monomers, such

as (meth)acrylic acid and its esters, acrylonitrile, styrene, and vinyl acetate, to tune the

properties of the final polymer.[6]

Role in Drug Delivery Systems
The hydrophobicity imparted by the heptadecyl chain makes polymers derived from this

monomer of interest in drug delivery applications. These polymers can be designed to form

nanoparticles, micelles, or hydrogels for the encapsulation and controlled release of lipophilic

drugs.[3] The hydrophobic domains created by the heptadecyl acrylate units can serve as

reservoirs for poorly water-soluble therapeutic agents, potentially enhancing their bioavailability

and stability.

While specific signaling pathways directly modulated by heptadecyl acrylate are not

established, its use in drug delivery vehicles is a strategy to improve the therapeutic index of

encapsulated drugs by altering their pharmacokinetics and biodistribution.

Logical Framework for Polymer-Based Drug Delivery

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b13791135?utm_src=pdf-body
https://www.benchchem.com/product/b13791135?utm_src=pdf-body
https://jamorin.com/products/heptadecyl-acrylate-c17a/
https://www.benchchem.com/product/b13791135?utm_src=pdf-body
https://jamorin.com/products/heptadecyl-acrylate-c17a/
https://www.researchgate.net/figure/1-Synthesis-of-polyoctadecyl-acrylate-2-synthesis-of-polyoctadecyl_fig2_257498126
https://www.benchchem.com/product/b13791135?utm_src=pdf-body
https://www.benchchem.com/product/b13791135?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13791135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heptadecyl Acrylate
+ Co-monomers

Polymerization

Amphiphilic
Block Copolymer

Self-Assembly in
Aqueous Medium

Nanocarrier Formation
(e.g., Micelle, Nanoparticle)

Drug Encapsulation

Targeted Drug Delivery
& Controlled Release

Click to download full resolution via product page

Conceptual pathway for developing heptadecyl acrylate-based polymers for drug delivery.

Analytical Methods
High-performance liquid chromatography (HPLC) is a suitable method for the analysis of

heptadecyl acrylate. A reverse-phase HPLC method can be employed for its separation and

quantification.
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General HPLC Protocol
Column: A C18 reversed-phase column (e.g., ZORBAX SB-AQ, 250 mm × 4.6 mm, 5 µm) is

often suitable for separating acrylates.[7]

Mobile Phase: A gradient elution using a mixture of acetonitrile and water is typically

effective.[7] For mass spectrometry (MS) detection, a volatile acid like formic acid can be

added to the mobile phase.

Detector: A diode-array detector (DAD) can be used for quantification, with the detection

wavelength set to the UV maximum of the acrylate, which is typically around 210 nm.[7]

Sample Preparation: Samples containing heptadecyl acrylate should be dissolved in a

suitable organic solvent, such as methanol or acetonitrile, and filtered before injection.

This technical guide provides a foundational understanding of heptadecyl acrylate for its

potential use in research and drug development. The combination of its hydrophobic nature

and polymerizability makes it a versatile monomer for creating advanced materials and drug

delivery systems. Further research into its biocompatibility and the in vivo behavior of its

polymers will be crucial for its translation into biomedical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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